Cas no 55-99-2 (1,4-Butanediyl Bismethanethiosulfonate)

• Product Name: 1,4-Butanediyl Bismethanethiosulfonate
• CAS No: 55-99-2
• MF: C₆H₁₄O₄S₄
• MW: 278.432957172394
• CID: 383200
• PubChem ID: 241169
• Update Time: 2025-04-19

1,4-Butanediyl Bismethanethiosulfonate Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediyl Bismethanethiosulfonate
• 1,4-bis(methylsulfonylsulfanyl)butane
• 1,4-Bis-(mesylmercapto)-butan
• 1,4-bis-methanesulfonylsulfanyl-butane
• 1,4-Bis-methansulfonylthio-butan
• 1,4-Butanediol,S-dimethanethiosulfonate
• methanesulfonothioic acid
• Methanesulfonothioic acid,S,S'-1,4-butanediyl ester
• Methanthiosulfonsaeure-S-bis-(1,4-butyl)ester
• OR9015T
• S,S'-1,4-butanediyl ester
• s,s'-butane-1,4-diyl dimethanesulfonothioate
• Tetramethylen Bis(methanthiosulphonat)
• 55-99-2
• NSC48378
• DTXSID20286940
• 1,4-Butanediol, S-dimethanethiosulfonate
• Methanesulfonothioic acid, S,S'-1,4-butanediyl ester
• FT-0663938
• 1,4-Butanediyl bismethanethiosulphonate
• ({[4-(methanesulfonylsulfanyl)butyl]sulfanyl}sulfonyl)methane
• NSC-48378
• S-(4-([Methyl(dioxido)sulfanyl]sulfanyl)butyl) methanesulfonothioate #
• AKOS030242454
• VIISOSSRZYEECK-UHFFFAOYSA-N
• G78403

• Inchi： 1S/C6H14O4S4/c1-13(7,8)11-5-3-4-6-12-14(2,9)10/h3-6H2,1-2H3
• InChI Key： VIISOSSRZYEECK-UHFFFAOYSA-N
• SMILES： S(CCCCSS(C)(=O)=O)S(C)(=O)=O

Computed Properties

• Exact Mass: 277.97700
• Monoisotopic Mass: 277.977492
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136
• XLogP3: 0.6

Experimental Properties

• Density: 1.409
• Melting Point: 84-86°C
• Boiling Point: 526.8°Cat760mmHg
• Flash Point: 272.4°C
• Refractive Index: 1.555
• Stability/Shelf Life: Moisture, Temperature Sensitive
• PSA: 135.64000
• LogP: 3.31380